2-Ethynylpyridin-3-yl acetate

• Molecular Formula: C9H7NO2
• Molecular Weight: 161.16 g/mol
• IUPAC Name: (2-ethynylpyridin-3-yl) acetate
• InChI: InChI=1S/C9H7NO2/c1-3-8-9(12-7(2)11)5-4-6-10-8/h1,4-6H,2H3
• InChI Key: UHBANOYGRKMYBN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=C(N=CC=C1)C#C

Description

2-Ethynylpyridin-3-yl acetate is a useful research compound. Its molecular formula is C9H7NO2 and its molecular weight is 161.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-((trimethylsilyl)ethynyl)pyridin-3-yl acetate (9.5 g, 41 mmol) in THF (200 mL) was added water (25 ml). The reaction was cooled to 0° C. and TBAF (1M, 45 ml, 45 mmol) was added. The mixture warmed to ambient temperature and stirred for 1 hour. Water (100 mL) was added and the volume was reduced by half. The product was extracted into ether (3×100 mL), washed with brine and dried over MgSO4. The solution was concentrated in vacuo to afford 2-ethynylpyridin-3-yl acetate (5.5 g, 34 mmol) as a light brown oil.